Cas no 61364-70-3 (1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene)
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[1-(bromomethyl)ethenyl]-3-methoxy-
- 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene
- EN300-1925538
- DTXSID40623075
- SCHEMBL9364978
- 61364-70-3
-
- Inchi: 1S/C10H11BrO/c1-8(7-11)9-4-3-5-10(6-9)12-2/h3-6H,1,7H2,2H3
- InChI Key: QEYNYDFAJHNECS-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 225.99933
- Monoisotopic Mass: 225.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1925538-0.05g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1925538-0.1g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1925538-0.25g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1925538-0.5g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1925538-1.0g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 1g |
$986.0 | 2023-05-31 | ||
| Enamine | EN300-1925538-2.5g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1925538-5.0g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 5g |
$2858.0 | 2023-05-31 | ||
| Enamine | EN300-1925538-10.0g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 10g |
$4236.0 | 2023-05-31 | ||
| Enamine | EN300-1925538-1g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1925538-5g |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene |
61364-70-3 | 5g |
$2858.0 | 2023-09-17 |
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene
Introduction to 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene (CAS No. 61364-70-3)
1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 61364-70-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a unique structural framework that has garnered considerable attention from the scientific community due to its versatile applications in synthetic chemistry and potential therapeutic uses.
The molecular structure of 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene consists of a benzene ring substituted with a propenyl group at the 1-position and a methoxy group at the 3-position. The presence of the bromine atom on the propenyl side chain enhances its reactivity, making it a valuable intermediate in various chemical transformations. This compound's dual functionality—combining an electrophilic aromatic system with an alkene—facilitates diverse synthetic pathways, including cross-coupling reactions, which are pivotal in modern drug discovery.
In recent years, 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene has been explored for its role in developing novel pharmaceutical agents. The benzene ring, with its electron-donating methoxy group, can participate in π-stacking interactions and hydrogen bonding, which are critical for drug-receptor binding affinity. Moreover, the brominated propenyl moiety serves as a handle for further functionalization via palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. These transformations have enabled the synthesis of complex molecules with potential applications in treating neurological disorders, inflammatory diseases, and even oncological conditions.
One of the most compelling aspects of 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene is its utility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that modifications at the propenyl and methoxy positions can modulate binding affinity to biological targets such as kinases and G protein-coupled receptors (GPCRs). The bromine atom's presence also allows for easy installation of other functional groups via metal-catalyzed reactions, providing chemists with unparalleled flexibility in molecular design.
The compound's relevance extends beyond academic research; it has found practical applications in industrial processes as well. Its stability under various reaction conditions makes it an ideal candidate for large-scale synthesis. Furthermore, advancements in green chemistry have prompted investigations into sustainable methods for producing 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene, including catalytic processes that minimize waste and energy consumption. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.
Recent breakthroughs in computational chemistry have further illuminated the potential of 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene. Molecular modeling studies have revealed insights into its interaction with biological targets, aiding in the rational design of drug candidates. By integrating experimental data with computational predictions, scientists can optimize synthetic routes and predict physicochemical properties more accurately. This synergy between experimental and theoretical approaches has accelerated the development pipeline for new therapeutics.
The future prospects of 1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene are promising, with ongoing research exploring its role in emerging therapeutic areas. For example, investigations into its potential as an intermediate for antiviral agents have shown encouraging results in preclinical studies. Additionally, its incorporation into photoreactive systems has opened new avenues for developing photochemically triggered drugs—a burgeoning field with applications ranging from cancer therapy to targeted diagnostics.
In conclusion,1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene (CAS No. 61364-70-3) stands as a testament to the ingenuity of modern chemical synthesis and medicinal chemistry. Its unique structural features and reactivity make it indispensable in both academic laboratories and industrial settings. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly pivotal role in shaping the future of pharmaceutical development.
61364-70-3 (1-(3-bromoprop-1-en-2-yl)-3-methoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)